7-ethyl-1,3-dimethyl-8-((pyridin-3-ylmethyl)amino)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-ethyl-1,3-dimethyl-8-(pyridin-3-ylmethylamino)purine-2,6-dione
• InChI: InChI=1S/C15H18N6O2/c1-4-21-11-12(19(2)15(23)20(3)13(11)22)18-14(21)17-9-10-6-5-7-16-8-10/h5-8H,4,9H2,1-3H3,(H,17,18)
• InChI Key: QPSFWYKKOXKVIY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1NCC3=CN=CC=C3)N(C(=O)N(C2=O)C)C
• Molecular Formula: C15H18N6O2
• Molecular Weight: 314.34 g/mol

Description

7-ethyl-1,3-dimethyl-8-((pyridin-3-ylmethyl)amino)-1H-purine-2,6(3H,7H)-dione is a synthetic compound that belongs to the class of purine analogs. It is also known as ETP-46321 and has been extensively studied for its potential use in cancer treatment. This compound was first synthesized in 2010 by a group of researchers from the pharmaceutical company Eisai Co. Ltd.

Scientific Research Applications

Synthesis and Catalysis

• Multicomponent Synthesis Catalysis : This compound is involved in the efficient synthesis of pyridine-pyrimidines, where a three-component reaction occurs in the presence of a catalyst under specific conditions. This process demonstrates the compound's utility in catalyzing multicomponent syntheses, highlighting its role in organic chemistry and pharmaceutical research (Rahmani et al., 2018).

Biological Activity and Pharmacological Applications

• Biological Activity Evaluation : Compounds related to 7-ethyl-1,3-dimethyl-8-((pyridin-3-ylmethyl)amino)-1H-purine-2,6(3H,7H)-dione have been synthesized and assessed for their impact on triglyceride accumulation in cells and their hypoglycemic and hypolipidemic activity in vivo. This indicates the compound's potential role in the study of metabolic diseases (Kim et al., 2004).

Chemical Synthesis and Modification

• Derivative Synthesis and Activity : The synthesis of derivatives of this compound and their subsequent evaluation for various activities, such as antiviral and antihypertensive properties, reveals its versatility and importance in the development of new pharmaceutical agents (Nilov et al., 1995).

Optical and Nonlinear Optical Applications

• Optical and Nonlinear Optical Properties : Novel derivatives of this compound have been synthesized and evaluated for their optical, nonlinear optical, and drug discovery applications. This suggests its potential in the development of new materials for optical device fabrications (Mohan et al., 2020).